Cas no 1803603-49-7 (6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride)

• Product Name: 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride
• CAS No: 1803603-49-7
• MDL: MFCD28954171
• CID: 4617561
• PubChem ID: 119031753
• Update Time: 2025-11-01

6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dimethoxyphenyl)pyridin-2-amine Hydrochloride
• 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride

• MDL： MFCD28954171

Additional information on 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride

Recent Advances in the Study of 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride (CAS: 1803603-49-7)

6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride (CAS: 1803603-49-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride exhibits high affinity for certain kinase enzymes, which are implicated in a range of diseases, including cancer and inflammatory disorders. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding mode of the compound, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. A study conducted by researchers at the University of Cambridge (2024) reported that 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The findings suggest that this compound could serve as a novel therapeutic candidate for autoimmune diseases, warranting further investigation in clinical settings.

Another notable advancement is the development of improved synthetic routes for 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride. A recent publication in Organic Process Research & Development (2024) described a scalable and cost-effective synthesis method, which enhances the compound's accessibility for large-scale production and further research. The new method employs a palladium-catalyzed coupling reaction, achieving higher yields and purity compared to traditional approaches.

Despite these promising developments, challenges remain in the clinical translation of 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride. Pharmacokinetic studies have indicated moderate bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations to improve its therapeutic efficacy. Ongoing research aims to address these limitations and advance the compound toward clinical trials.

In conclusion, 6-(3,5-dimethoxyphenyl)pyridin-2-amine hydrochloride (CAS: 1803603-49-7) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry, position it as a promising candidate for further development. Future studies will likely focus on refining its pharmacological properties and expanding its therapeutic applications.